Cas no 94441-90-4 (Benzene-1,4-diammonium bis(4-methylbenzenesulphonate))

• Product Name: Benzene-1,4-diammonium bis(4-methylbenzenesulphonate)
• CAS No: 94441-90-4
• MF: C₂₀H₂₄N₂O₆S₂
• MW: 452.544363021851
• CID: 805429
• PubChem ID: 44148890
• Update Time: 2025-04-19

Benzene-1,4-diammonium bis(4-methylbenzenesulphonate) Chemical and Physical Properties

Names and Identifiers

• Benzene-1,4-diammonium bis(4-methylbenzenesulphonate)
• (4-azaniumylphenyl)azanium,4-methylbenzenesulfonate
• 94441-90-4
• EINECS 305-316-5
• 1,4-Phenylenediaminium bis(toluene-4-sulfonate)
• Benzene-1,4-diammonium bis(4-methylbenzenesulfonate)

• Inchi： 1S/2C7H8O3S.C6H8N2/c2*1-6-2-4-7(5-3-6)11(8,9)10;7-5-1-2-6(8)4-3-5/h2*2-5H,1H3,(H,8,9,10);1-4H,7-8H2
• InChI Key： WSRPTKSQZPNBDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH3+]C1C=CC(=CC=1)[NH3+]

Computed Properties

• Exact Mass: 452.108
• Monoisotopic Mass: 452.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186A^2